
An In-Depth Technical Guide to 3-Oxobutyl
Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Oxobutyl acetate

Cat. No.: B159995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Oxobutyl acetate, a keto-ester with significant applications in various scientific domains,

serves as a key intermediate in organic synthesis and possesses potential biological relevance.

This technical guide provides a comprehensive overview of its chemical identity,

physicochemical properties, synthesis methodologies, and biological significance, tailored for

professionals in research and drug development.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name 3-oxobutyl acetate is also known by several

synonyms. These alternative names and identifiers are crucial for comprehensively searching

chemical databases and literature.
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Identifier Value

IUPAC Name 3-oxobutyl acetate

CAS Number 10150-87-5[1][2]

Synonyms

4-Acetoxy-2-butanone, 1-Acetoxybutan-3-one,

2-Butanone, 4-hydroxy-, acetate, 4-

(acetyloxy)-2-butanone[2]

Molecular Formula C₆H₁₀O₃[3][4][5]

Molecular Weight 130.14 g/mol [1][3]

InChI Key NWCYECXHIYEBJE-UHFFFAOYSA-N[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-oxobutyl acetate is essential

for its handling, application in reactions, and for analytical purposes. The following table

summarizes key quantitative data.

Property Value Source

Boiling Point 93-95 °C at 20 mmHg [2]

Density 1.042 g/mL at 25 °C [2]

Flash Point 76 °C [2]

Refractive Index n20/D 1.422 [2]

Storage Temperature 2-8°C [1]

Physical Form Solid or liquid [1]

Purity 97% [1]

Synthesis of 3-Oxobutyl Acetate
The synthesis of 3-oxobutyl acetate can be achieved through the esterification of 4-hydroxy-2-

butanone. While various esterification methods exist, a common approach involves the reaction
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of the alcohol with an acetylating agent.

Experimental Protocol: Synthesis from 4-Hydroxy-2-
butanone and Thionyl Chloride
A method for the synthesis of a related chloro-ketone from 4-hydroxy-2-butanone provides a

basis for a potential synthesis route for 3-oxobutyl acetate. The following is an adapted

conceptual protocol.

Materials:

4-Hydroxy-2-butanone

Thionyl chloride

Anhydrous solvent (e.g., dichloromethane)

5 wt% Sodium bicarbonate solution

Procedure:

In a four-neck flask, dissolve 4-hydroxy-2-butanone in the anhydrous solvent and cool the

solution to below -5 °C.

Slowly add a solution of thionyl chloride dropwise to the cooled solution while maintaining the

low temperature.

After the addition is complete, allow the reaction mixture to warm to room temperature and

maintain for 2-3 hours.

Heat the mixture to 60 °C for 30-60 minutes, then cool back to room temperature.

Wash the resulting solution with a 5 wt% sodium bicarbonate solution until the pH reaches 7.

Separate the organic layer and remove the solvent under reduced pressure to obtain the

crude product.

Purification can be achieved through distillation.
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Disclaimer: This is a conceptual protocol adapted from a related synthesis and should be

optimized and validated in a laboratory setting.

Biological Significance and Metabolic Fate
As a metabolite, 3-oxobutyl acetate is an acetate ester. The metabolic fate of acetates is a

well-studied area, particularly their role in cellular energy and biosynthesis.

Acetate can be converted to acetyl-CoA, a central molecule in metabolism. The metabolic

pathways involving acetate are crucial in various physiological and pathological states.

Potential Metabolic Pathway of 3-Oxobutyl Acetate
The following diagram illustrates a potential metabolic pathway for 3-oxobutyl acetate, based

on general knowledge of ester and acetate metabolism. Hydrolysis of the ester bond would

yield acetic acid (acetate) and 4-hydroxy-2-butanone. The acetate can then enter the central

metabolism.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b159995?utm_src=pdf-body
https://www.benchchem.com/product/b159995?utm_src=pdf-body
https://www.benchchem.com/product/b159995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Oxobutyl acetate

Hydrolysis

4-Hydroxy-2-butanone Acetate

Acetyl-CoA Synthetase

Acetyl-CoA

Central Metabolism

Click to download full resolution via product page

Potential metabolic fate of 3-oxobutyl acetate.
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Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the analysis of 3-
oxobutyl acetate. The method would involve separation on a suitable capillary column

followed by mass spectrometric detection for identification and quantification.

Conclusion
This technical guide provides essential information on 3-oxobutyl acetate for researchers and

professionals in drug development. The summarized data on its chemical properties, a

conceptual synthesis protocol, and an overview of its potential biological role and metabolic

fate serve as a valuable resource for further investigation and application of this compound.

Further experimental studies are warranted to fully elucidate its biological activities and

metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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